Cas no 20498-63-9 (Benzeneethanol, α-(4-methylphenyl)-)

• Product Name: Benzeneethanol, α-(4-methylphenyl)-
• CAS No: 20498-63-9
• MF: C₁₅H₁₆O
• MW: 212.28700
• CID: 1398206
• Update Time: 2025-07-23

Benzeneethanol, α-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, a-(4-methylphenyl)-
• (+/-)-1-Phenyl-2-p-tolyl-aethanol-(2)
• (+/-)-2-Hydroxy-1-phenyl-2-p-tolyl-aethan
• (+/-)-α-Hydroxy-4-methyl-bibenzyl
• 2-Ph-1-p-tolylethanol
• 2-phenyl-1-(p-tolyl)ethanol
• 4-methyl-bibenzyl-α-ol
• Benzeneethanol, α-(4-methylphenyl)-

Computed Properties

• Exact Mass: 212.12000

Experimental Properties

• PSA: 20.23000
• LogP: 3.27110

Additional information on Benzeneethanol, α-(4-methylphenyl)-

Professional Introduction to Benzeneethanol, α-(4-methylphenyl)- (CAS No. 20498-63-9)

Benzeneethanol, α-(4-methylphenyl)-, identified by its CAS number 20498-63-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, also known as α-(4-methylphenyl)benzyl alcohol, has garnered attention due to its unique structural properties and potential applications in various chemical syntheses. The presence of a benzyl alcohol moiety and a 4-methylphenyl group makes it a versatile intermediate in the development of fine chemicals and pharmaceuticals.

The molecular structure of Benzeneethanol, α-(4-methylphenyl)- consists of a benzene ring substituted with an ethanol group at the α-position and a 4-methylphenyl group at the β-position. This configuration imparts specific electronic and steric properties that make it valuable in organic synthesis. The benzyl alcohol moiety is particularly useful in the formation of ethers, esters, and other derivatives, while the 4-methylphenyl group can influence the reactivity and selectivity of various chemical reactions.

In recent years, Benzeneethanol, α-(4-methylphenyl)- has been studied for its role in the synthesis of bioactive molecules. The compound's ability to act as a precursor for more complex structures has made it a subject of interest in drug discovery programs. Researchers have explored its potential in the development of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders. The unique combination of functional groups in this molecule allows for diverse modifications, enabling the creation of libraries of compounds with tailored biological activities.

One of the most compelling aspects of Benzeneethanol, α-(4-methylphenyl)- is its utility in cross-coupling reactions. These reactions are fundamental to modern synthetic organic chemistry and are widely used in the pharmaceutical industry to construct complex molecular frameworks. The benzyl alcohol group can participate in Suzuki-Miyaura coupling reactions, providing a pathway to introduce aryl groups into larger molecules. Similarly, the 4-methylphenyl group can engage in other coupling strategies, such as Buchwald-Hartwig amination, further expanding the synthetic possibilities.

Recent advancements in catalytic systems have enhanced the efficiency and selectivity of reactions involving Benzeneethanol, α-(4-methylphenyl)-. Transition metal catalysts, particularly palladium and copper complexes, have been employed to facilitate these transformations under mild conditions. This has not only improved yields but also reduced the environmental impact of synthetic processes. The development of greener methodologies aligns with the growing emphasis on sustainable chemistry practices.

The pharmaceutical industry has also leveraged Benzeneethanol, α-(4-methylphenyl)- in the synthesis of active pharmaceutical ingredients (APIs). Its structural features make it a valuable building block for molecules with potential therapeutic effects. For instance, derivatives of this compound have been investigated for their anti-inflammatory properties, suggesting that they may modulate key signaling pathways involved in chronic diseases. The ability to fine-tune the structure through chemical modifications allows for the optimization of biological activity.

In addition to its applications in drug discovery, Benzeneethanol, α-(4-methylphenyl)- has found utility in materials science. Its aromatic structure and functional groups contribute to its solubility and intermolecular interactions, making it suitable for use in polymer chemistry and coatings. Researchers have explored its incorporation into polymer matrices to enhance material properties such as thermal stability and mechanical strength. These applications highlight the compound's versatility beyond traditional pharmaceutical uses.

The synthesis of Benzeneethanol, α-(4-methylphenyl)- involves multi-step organic transformations that require careful optimization. Common starting materials include 4-methylbenzaldehyde and benzyl bromide or chloride, which undergo condensation reactions followed by reduction steps. Advances in synthetic methodologies have led to more efficient routes, including one-pot procedures that minimize purification steps and improve overall atom economy.

The analytical characterization of Benzeneethanol, α-(4-methylphenyl)- is crucial for ensuring its purity and consistency. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural identity and assess impurity profiles. These analytical methods provide valuable data for quality control purposes and support further studies on its reactivity.

Future research directions for Benzeneethanol, α-(4-methylphenyl)- may focus on exploring new synthetic pathways and expanding its applications in medicinal chemistry. The integration of computational methods into drug discovery could accelerate the identification of novel derivatives with enhanced pharmacological properties. Additionally, green chemistry principles may guide the development of more sustainable synthetic routes that minimize waste and energy consumption.

In conclusion, Benzeneethanol, α-(4-methylphenyl)- (CAS No. 20498-63-9) is a multifaceted compound with significant potential in organic synthesis and pharmaceutical research. Its unique structural features enable diverse applications ranging from drug development to materials science. As scientific understanding progresses and new methodologies emerge, this compound is likely to remain an important tool for chemists and researchers worldwide.